Cas no 22704-51-4 (1H-Benzimidazol-2-amine,N,N,6-trimethyl-)

• Product Name: 1H-Benzimidazol-2-amine,N,N,6-trimethyl-
• CAS No: 22704-51-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 281347
• PubChem ID: 336372
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine,N,N,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,N,N,6-trimethyl-
• N,N,6-trimethyl-1H-benzimidazol-2-amine
• 2-Dimethylamino-5-methylbenzimidazol
• AC1L7JI1
• dimethyl-(5-methyl-1(3)H-benzoimidazol-2-yl)-amine
• NSC350160
• 22704-51-4
• DTXSID70319772
• NSC-350160
• SCHEMBL20909693

• Inchi： 1S/C10H13N3/c1-7-4-5-8-9(6-7)12-10(11-8)13(2)3/h4-6H,1-3H3,(H,11,12)
• InChI Key： MOJKRKTVPCOWSH-UHFFFAOYSA-N
• SMILES： N1C(=NC2C=CC(C)=CC1=2)N(C)C

Computed Properties

• Exact Mass: 175.11109
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.9Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 319.5°Cat760mmHg
• Flash Point: 147°C
• Refractive Index: 1.669
• PSA: 31.92
• LogP: 1.93730